Cas no 393184-78-6 (5-Bromo-2-ethoxynicotinic acid)

5-Bromo-2-ethoxynicotinic acid is a synthetic organic compound utilized in various research applications. It exhibits excellent solubility in organic solvents, making it suitable for diverse chemical reactions. Its bromo and ethoxy substituents provide distinct reactivity, facilitating synthetic modifications. This compound is particularly valuable for its role in the synthesis of bioactive molecules and drug discovery.

5-Bromo-2-ethoxynicotinic acid structure

393184-78-6 structure

Product Name:5-Bromo-2-ethoxynicotinic acid

CAS No:393184-78-6

MF:C₈H₈BrNO₃

MW:246.05802154541

MDL:MFCD09836166

CID:1027444

PubChem ID:22605320

Update Time:2025-10-18

5-Bromo-2-ethoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-ethoxynicotinic acid
- E90274
- 5-bromo-2-ethoxypyridine-3-carboxylic acid
- CHEMBL4919256
- CS-0195761
- AKOS005070502
- J-516914
- 4R-0072
- 393184-78-6
- DB-368408
- DTXSID90626839
- WWLDXHCDXKRRTC-UHFFFAOYSA-N
- A873665
- 5-Bromo-2-ethoxynicotinicacid
- SCHEMBL6362662
- MFCD09836166
- MDL： MFCD09836166
- Inchi： 1S/C8H8BrNO3/c1-2-13-7-6(8(11)12)3-5(9)4-10-7/h3-4H,2H2,1H3,(H,11,12)
- InChI Key： WWLDXHCDXKRRTC-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C(=O)O)=C1)OCC

Computed Properties

Exact Mass: 244.96874
Monoisotopic Mass: 244.96876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 59.4Å²

Experimental Properties

Melting Point: 121-123°
PSA: 59.42

5-Bromo-2-ethoxynicotinic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

5-Bromo-2-ethoxynicotinic acid Pricemore >>

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Matrix Scientific	044549-500mg	5-Bromo-2-ethoxynicotinic acid, >95%	393184-78-6	>95%	500mg	$118.00	2023-09-09
Matrix Scientific	044549-1g	5-Bromo-2-ethoxynicotinic acid, >95%	393184-78-6	>95%	1g	$151.00	2023-09-09
Chemenu	CM177009-5g	5-Bromo-2-ethoxynicotinic acid	393184-78-6	95%	5g	$356	2021-08-05
TRC	B699660-50mg	5-Bromo-2-ethoxynicotinic Acid	393184-78-6		50mg	$ 50.00	2022-06-06
TRC	B699660-100mg	5-Bromo-2-ethoxynicotinic Acid	393184-78-6		100mg	$ 65.00	2022-06-06
TRC	B699660-500mg	5-Bromo-2-ethoxynicotinic Acid	393184-78-6		500mg	$ 160.00	2022-06-06
Fluorochem	047371-1g	5-Bromo-2-ethoxynicotinic acid	393184-78-6	95%	1g	￡80.00	2022-03-01
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Apollo Scientific	OR2747-1g	5-Bromo-2-ethoxynicotinic acid	393184-78-6		1g	£59.00	2025-02-19